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Compound of Interest

Compound Name: MRL-650

Cat. No.: B8511984 Get Quote

For Immediate Release

This document provides detailed application notes and protocols for MRL-650, a potent and

selective cannabinoid receptor 1 (CB1) inverse agonist, intended for researchers, scientists,

and drug development professionals. MRL-650, also known as CB1 inverse agonist 1, is a

valuable tool for investigating the endocannabinoid system and its role in various physiological

processes.

Product Information
MRL-650 is a research chemical with high affinity and selectivity for the CB1 receptor over the

CB2 receptor. Its inverse agonist activity allows for the study of the constitutive activity of the

CB1 receptor and the downstream signaling pathways it modulates.

Table 1: Chemical and Physical Properties of MRL-650
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Property Value

Synonyms CB1 inverse agonist 1

CAS Number 852315-00-5

Molecular Formula C₂₅H₁₈Cl₃N₃O₃

Molecular Weight 514.79 g/mol

Purity Typically ≥95%

Solubility Soluble in DMSO

Supplier and Purchasing Information
MRL-650 is available from various chemical suppliers catering to the research community. It is

important to note that this compound is for research use only (RUO) and not for human or

veterinary use.

Table 2: MRL-650 Supplier and Purchasing Details
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Supplier
Product
Name

Catalog
Number

Purity Quantity Price (USD)

MedchemExp

ress
MRL-650 HY-135280 >98%

10 mM * 1

mL
$57.00

5 mg $105.00

10 mg $175.00

50 mg $525.00

100 mg $875.00

CP Lab

Safety
MRL-650 Not specified 95% 5 mg

Contact for

price

Molnova
CB1 inverse

agonist 1
M32826 Not specified Not specified

Contact for

price

TargetMol
CB1 inverse

agonist 1
T5M32826 >98%

10 mM * 1

mL
$57.00

5 mg $105.00

10 mg $175.00

50 mg $525.00

100 mg $875.00

Note: Prices are subject to change and may not include shipping and handling fees. Please

contact the suppliers directly for the most current pricing and availability.

Signaling Pathway
MRL-650, as a CB1 receptor inverse agonist, binds to the CB1 receptor and reduces its basal,

constitutive activity. This is distinct from a neutral antagonist, which would only block the effects

of an agonist. The CB1 receptor is a G-protein coupled receptor (GPCR) that primarily couples

to the inhibitory G-protein, Gαi/o.
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To cite this document: BenchChem. [MRL-650: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8511984#mrl-650-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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